Cas no 926-03-4 (Sulfuric acid,monoethyl ester, calcium salt (2:1))

• Product Name: Sulfuric acid,monoethyl ester, calcium salt (2:1)
• CAS No: 926-03-4
• MF: C₄H₁₀CaO₈S₂
• MW: 290.325398921967
• CID: 810289
• PubChem ID: 71589
• Update Time: 2025-04-19

Sulfuric acid,monoethyl ester, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,monoethyl ester, calcium salt (2:1)
• CALCIUM ETHYLSULFATE
• CALCIUM ETHYLSULFATE,ELECTRONIC GRADE
• Bis[(ethylsulfo)oxy]calcium
• ethyl hydrogen sulphate,calcium salt
• Sulfuric acid monoethyl ester calcium salt
• 926-03-4
• EINECS 213-131-5
• calcium ethyl sulfate
• calcium bis(ethyl sulfate)
• DTXSID20919069
• Ethyl hydrogen sulphate, calcium salt

• Inchi： 1S/2C2H6O4S.Ca/c2*1-2-6-7(3,4)5;/h2*2H2,1H3,(H,3,4,5);/q;;+2/p-2
• InChI Key： AWSAYQTWGIFWBG-UHFFFAOYSA-L
• SMILES： [Ca+2].S(=O)(=O)([O-])OCC.S(=O)(=O)([O-])OCC

Computed Properties

• Exact Mass: 289.94400
• Monoisotopic Mass: 289.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 149.62000
• LogP: 1.12780